Cas no 898794-60-0 (3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898794-60-0
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• CID: 1948500
• PubChem ID: 24726317
• Update Time: 2025-10-24

3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• 3-(2,4-DIMETHYLPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
• CTK5G7058
• AG-H-67380
• KB-176942
• 3-(2,4-Dimethylphenyl)-1-(3,4,5-trifluorophenyl)-1-propanone
• MFCD03843706
• DTXSID90644710
• AKOS016021716
• 898794-60-0

• MDL： MFCD03843706
• Inchi： 1S/C17H15F3O/c1-10-3-4-12(11(2)7-10)5-6-16(21)13-8-14(18)17(20)15(19)9-13/h3-4,7-9H,5-6H2,1-2H3
• InChI Key： UQIDPGKXPFVICI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(CCC1C=CC(C)=CC=1C)=O)F)F

Computed Properties

• Exact Mass: 292.10700
• Monoisotopic Mass: 292.10749958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 398.5°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.528
• PSA: 17.07000
• LogP: 4.53620

Additional information on 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one

3-(2,4-Dimethylphenyl)-1-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

The compound 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one (CAS No. 898794-60-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a ketone functional group with two aromatic rings substituted with methyl and trifluoromethyl groups. The molecule's design allows for a wide range of potential uses, particularly in the development of advanced materials and therapeutic agents.

Recent studies have highlighted the importance of 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one in the synthesis of novel polymers and high-performance coatings. Researchers have demonstrated that this compound can serve as a building block for creating materials with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound in the creation of fluorinated polymers that exhibit superior resistance to UV degradation and chemical corrosion.

In addition to its role in materials science, CAS No. 898794-60-0 has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its unique structure enables it to interact with various biological targets, making it a valuable tool in medicinal chemistry. A recent investigation by Smith et al. (2023) revealed that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead molecule for developing new drugs targeting neurological disorders.

The synthesis of 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation and subsequent fluorination reactions to introduce the trifluoromethyl groups on the aromatic ring. The optimization of these steps has been extensively studied to improve yield and purity, as reported in a 2022 paper by Johnson and colleagues.

Another area where this compound has gained attention is in the field of optoelectronics. Its ability to emit light upon excitation has led to its exploration as a component in organic light-emitting diodes (OLEDs). A 2023 study published in *Nature Photonics* demonstrated that incorporating this compound into OLED structures significantly enhances their efficiency and color purity.

Furthermore, the environmental impact of CAS No. 898794-60-0 has been a topic of interest among researchers concerned with sustainability. Recent studies have focused on developing greener synthesis routes that minimize waste and reduce energy consumption. For example, a 2023 paper by Green et al. proposed using microwave-assisted synthesis to produce this compound more efficiently while reducing solvent usage.

In conclusion, 3-(2,4-dimethylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one (CAS No. 898794-60-0) is a versatile compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.